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Introduction

In the landscape of modern pharmaceutical research and development, the precise
understanding of chemical reagents is paramount. This guide provides a comprehensive
technical overview of 1,4-Butanedisulfonic acid disodium salt, a compound of significant
interest to researchers, scientists, and drug development professionals. We will delve into its
fundamental properties, applications, and the technical considerations crucial for its effective
use in a laboratory setting. This document is structured to provide not only foundational
knowledge but also actionable insights derived from practical applications.

Core Physicochemical Properties

A thorough grasp of the physicochemical properties of 1,4-Butanedisulfonic acid disodium
salt is the bedrock of its application in research. These parameters dictate its behavior in
various experimental conditions and are critical for accurate and reproducible results.

Molecular Formula and Weight
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The chemical identity of a compound is fundamentally defined by its molecular formula and
weight. For 1,4-Butanedisulfonic acid disodium salt, these are:

e Molecular Formula: CaHsNa20e6S2[1][2]
e Molecular Weight: 262.21 g/mol [1][2][3][4][5][6]
o Exact Mass: 261.95600 Da[3]

These values are essential for stoichiometric calculations in reaction setups and for the
preparation of solutions with precise concentrations.

Structural Representation

The arrangement of atoms within the molecule influences its reactivity and interactions.

Caption: 2D structure of 1,4-Butanedisulfonic acid disodium salt.

Key Physicochemical Data

The following table summarizes critical data points for this compound, providing a quick
reference for laboratory use.

Property Value Source
CAS Number 36589-61-4 [11[3][41[5]1(6]
Appearance White powder to crystal [7]

Melting Point 147 °C [3]

Density 2.347 g/cm3 [3]
Refractive Index 1.539 [3]
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These parameters are invaluable for material handling, storage, and analytical method
development. For instance, the melting point is a key indicator of purity, while the refractive
index is useful in certain quantitative analyses.

Applications in a Research and Drug Development
Context

The utility of 1,4-Butanedisulfonic acid disodium salt in the scientific field is noteworthy,
particularly in pharmacology and as a crucial intermediate in organic synthesis.

Role as a Pharmaceutical Intermediate

A significant application of this compound is its role as an intermediate in the synthesis of more
complex pharmaceutical agents. Notably, it is a precursor in the production of Simeitai (S-
adenosylmethionine 1,4-butanedisulfonate), a liver-protecting drug.[8] The synthesis of such
drugs requires high-purity starting materials, making the quality of 1,4-Butanedisulfonic acid
disodium salt a critical factor in the overall yield and purity of the final active pharmaceutical
ingredient (API).

Potential Therapeutic Applications

Research has indicated that Butane-1,4-disulfonic Acid Disodium Salt has shown efficacy in
mitigating the acute toxicity of the herbicide paraquat dichloride in animal models.[4][9] It has
also been observed to suppress the formation of lipid peroxides in the lungs, suggesting a
potential role as a protective agent against oxidative stress-induced cellular damage.[4][9]
These findings open avenues for further investigation into its therapeutic potential in conditions
associated with oxidative damage.

Utility in Salt Formation for Drug Formulation

In drug development, converting a drug into a salt form is a common strategy to enhance its
physicochemical properties, such as solubility, stability, and dissolution rate.[10][11] While 1,4-
Butanedisulfonic acid itself is not a common counter-ion, the principles of salt formation are
highly relevant. The disodium salt of this sulfonic acid demonstrates how the introduction of
ionic character can significantly alter a molecule's properties. For weakly acidic or basic drugs,
forming a salt can be the key to achieving a viable pharmacokinetic profile.[10]
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Experimental Protocols and Methodologies

To ensure the reliable application of 1,4-Butanedisulfonic acid disodium salt in a research
setting, adherence to well-defined protocols is essential.

Preparation of a Standard Aqueous Solution

This protocol outlines the steps for preparing a 0.1 M agueous solution, a common starting
point for many experiments.

Materials:

1,4-Butanedisulfonic acid disodium salt (MW: 262.21 g/mol )

Deionized water

Volumetric flask (100 mL, Class A)

Analytical balance

Magnetic stirrer and stir bar

Procedure:

Calculate the required mass: For a 0.1 M solution in 100 mL, the required mass is: 0.1 mol/L
*0.1L*262.21 g/mol =2.6221 g

» Weigh the compound: Accurately weigh approximately 2.6221 g of 1,4-Butanedisulfonic
acid disodium salt using an analytical balance.

 Dissolution: Transfer the weighed compound into the 100 mL volumetric flask. Add
approximately 70 mL of deionized water.

e Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir until the
solid is completely dissolved.

» Final Volume Adjustment: Once dissolved, carefully add deionized water to the flask until the
bottom of the meniscus aligns with the calibration mark.
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» Homogenization: Cap the flask and invert it several times to ensure a homogeneous
solution.

Caption: Workflow for preparing a standard aqueous solution.

Considerations for Safe Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
laboratory safety.

e Handling: It is recommended to handle 1,4-Butanedisulfonic acid disodium salt in a well-
ventilated area.[3] Personal protective equipment, including safety glasses, gloves, and a lab
coat, should be worn. Avoid generating dust.[3]

o Storage: The compound should be stored in a tightly closed container in a dry, cool, and
well-ventilated place.[3] Some suppliers recommend storage at -20°C.[5] Always refer to the
supplier's specific storage recommendations.

Conclusion

1,4-Butanedisulfonic acid disodium salt is a chemical compound with well-defined
physicochemical properties and important applications, particularly as a pharmaceutical
intermediate. Its potential therapeutic uses and its relevance to the principles of drug
formulation make it a subject of interest for researchers in the life sciences. A thorough
understanding of its characteristics and adherence to precise experimental protocols are
fundamental to leveraging its potential in scientific discovery and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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